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Compound of Interest

Compound Name: Potassium cyanide

Cat. No.: B057048

A Comparative Guide to Gold Leaching Agents:
Cyanide vs. Eco-Friendly Alternatives

For researchers, scientists, and drug development professionals, the efficient and selective
extraction of gold is a critical process. For over a century, cyanidation has been the dominant
method for gold leaching due to its high efficacy and cost-effectiveness. However, the extreme
toxicity of cyanide and the associated environmental risks have driven significant research into
safer, more sustainable alternatives. This guide provides an objective comparison of the
efficacy of traditional potassium cyanide with promising alternative leaching agents:
thiosulfate, glycine, and chloride. The comparison is supported by experimental data, detailed
methodologies, and visual representations of the chemical pathways and workflows.

Executive Summary

While potassium cyanide remains a highly effective lixiviant for gold, its toxicity is a major
drawback. Thiosulfate and glycine are emerging as non-toxic alternatives that can achieve
comparable, and in some cases superior, gold recovery rates, particularly for specific ore types
like carbonaceous or copper-rich ores. Chloride leaching presents another alternative,
especially in saline environments. The choice of leaching agent ultimately depends on a variety
of factors including the ore mineralogy, process economics, and environmental regulations.

Data Presentation: A Quantitative Comparison
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The following tables summarize the performance of potassium cyanide and its alternatives
based on key experimental data.

Table 1: Gold Recovery from Ores
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. Gold Leaching Reagent
Leaching ) .
Y Ore Type Recovery Time Concentrati Reference

en
< (%) (hours) on
Potassium Auriferous .
) 89.8% 24 Not Specified  [1]
Cyanide Ore
Low-grade
~86.5% 4 6 g/dm3 [2]
Refractory
0.7 M Sodium
) Auriferous Thiosulfate, 2
Thiosulfate 58% 6 [1]
Ore mM Copper
Sulfate
0.2M
Ammonium
Refractory ~93% (within 3 Thiosulfate, 3]
Sulfide Ore 3 hours) 09 M
Ammonia, 1.2
mM Copper
_ Auriferous .
Glycine 70% 50 Not Specified  [1]
Ore
Oxide Gold )
81.41% 48 3 M Glycine
Ore
_ 15M
Witwatersran 24 (after pre- )
B 91.4% Glycine, 2 g/L
d Tailings treatment)
Copper lons
0.7M
Thiosulfate,
Thiosulfate- Auriferous 1.75M
_ 89.3% 6 ) [2]
Glycine Ore Glycine, 5
mM Copper
Sulfate
) Refractory N .
Chloride ~93% Not Specified  Not Specified  [4]
Concentrate
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Table 2: Gold Recovery from E-Waste

. Gold Leaching Reagent
Leaching E-Waste . .
Recovery Time Concentrati Reference
Agent Type
(%) (hours) on
Aqua Regia N 31
CPUs 82.3% Not Specified [5]
(HCI/HNO:s) HCI:HNOs
0.1 M
' Na2SO0s, 0.03
Thiosulfate E-waste 92% 2.5 [6]
M Cu?*, 0.5
M NHa*
) 60 mM
Glycine- .
i PCBs 93.7% 48 Thiosulfate, [7]
Thiosulfate .
0.5 M Glycine

Experimental Protocols

Detailed methodologies for the key leaching experiments are provided below to ensure

reproducibility.

Potassium Cyanide Leaching (Baseline for Ore)

Objective: To establish a baseline for gold recovery from an auriferous ore using conventional

cyanidation.

Materials:

Deionized water

Auriferous ore, ground to a fine powder

Lime (CaO) for pH adjustment

Leaching vessel (e.g., bottle roller or stirred tank reactor)

Potassium cyanide (KCN) or Sodium cyanide (NaCN) solution
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Filtration apparatus

Analytical equipment for gold quantification (e.g., Atomic Absorption Spectrometry - AAS or
Inductively Coupled Plasma - Optical Emission Spectrometry - ICP-OES)

Procedure:

Ore Characterization: Characterize the ore for its gold content and mineralogical composition
using standard analytical techniques.

Pulp Preparation: Prepare a slurry of the ground ore with a specific solid-to-liquid ratio (e.g.,
1:1 by mass) in the leaching vessel.[8]

pH Adjustment: Add lime (e.g., 1 kg/t of ore) to the slurry to raise the pH to a target of 10.5-
11 to prevent the formation of toxic hydrogen cyanide gas.[8]

Cyanide Addition: Introduce a prepared cyanide solution to achieve the desired
concentration (e.g., 0.3 kg/t NaCN).[8]

Leaching: Agitate the slurry at a constant speed (e.g., 720 rpm) and temperature (e.g., 25°C)
for a predetermined duration (e.g., 24 hours).[8]

Sampling and Analysis: Periodically collect samples of the leach solution. Separate the liquid
from the solids by filtration.

Gold Quantification: Analyze the gold concentration in the liquid samples using AAS or ICP-
OES to determine the leaching kinetics and final gold recovery.

Thiosulfate-Glycine Leaching of Auriferous Ore

Objective: To evaluate the efficacy of a thiosulfate-glycine system for gold extraction from an

auriferous ore.

Materials:

Auriferous ore, ground to a fine powder

Sodium thiosulfate (Na2S203)
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e Glycine (C2HsNO2)

o Copper sulfate (CuSOa) as a catalyst

e Potassium permanganate (KMnQa4) as an oxidant

e Sodium hydroxide (NaOH) for pH adjustment

o Deionized water

 Stirred tank reactor with temperature control

« Filtration apparatus

e AAS or ICP-OES

Procedure:

e Ore Characterization: As described for cyanide leaching.
e Pulp Preparation: Prepare a 15% solids slurry (100 g of ore) in the reactor.[2]

o Reagent Addition: Add sodium thiosulfate to a concentration of 0.7 M, glycine to 1.75 M, and
copper sulfate to 5 mM.[2]

e pH and Temperature Adjustment: Adjust the pH to 9.3 using NaOH and maintain the
temperature at 60°C.[2]

o Oxidant Addition: Add potassium permanganate to a concentration of 0.004 M at the
beginning of the leach and then every 2 hours.[2]

e Leaching: Agitate the slurry at 750 RPM for 6 hours.[2]

o Sampling and Analysis: Collect and analyze solution samples at regular intervals to
determine gold recovery.

Glycine Leaching of Gold Mine Tailings
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Objective: To investigate gold extraction from Witwatersrand gold mine tailings using glycine
with permanganate pre-treatment.

Materials:

Witwatersrand gold mine tailings

e Glycine

 Potassium permanganate

o Copper sulfate

e Deionized water

e Leaching vessel

« Filtration apparatus

e AAS or ICP-OES

Procedure:

Tailings Characterization: Analyze the tailings for gold content and mineralogy.

o Pre-treatment: Prepare a slurry of the tailings and pre-treat with a 2 g/L potassium
permanganate solution for 24 hours.[9]

o Leaching Slurry Preparation: After pre-treatment, prepare a leaching slurry with a solid-liquid
ratio of 50 g/L.[9]

» Reagent Addition: Add glycine to a concentration of 1.5 M and copper ions to 2 g/L.[9]
e pH Adjustment: Adjust the pH of the slurry to 12.[9]
e Leaching: Conduct the leaching for 24 hours under agitation.

e Analysis: Determine the final gold extraction by analyzing the pregnant leach solution.

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://www.saimm.co.za/Journal/v124n4p219.pdf
https://www.saimm.co.za/Journal/v124n4p219.pdf
https://www.saimm.co.za/Journal/v124n4p219.pdf
https://www.saimm.co.za/Journal/v124n4p219.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Chloride Leaching of Refractory Gold Concentrate

Objective: To extract gold from a refractory concentrate using a chloride-based lixiviant.

Materials:

Refractory gold concentrate

Hydrochloric acid (HCI)

Magnesium chloride (MgClz)

Oxidant (e.g., chlorine gas or sodium chlorate)

Leaching reactor

Filtration system

Analytical instrumentation for gold analysis

Procedure:

o Concentrate Characterization: Determine the gold content and mineralogical composition of
the concentrate.

 Lixiviant Preparation: Prepare a leaching solution containing hydrochloric acid (e.g., 4N) and
magnesium chloride (e.g., 250 g/L).[6]

e Leaching:

[¢]

Conduct a two-stage leach at atmospheric pressure.

[¢]

First stage: Leach at a temperature of 70-75°C for 2 hours.[6]

[e]

Perform a liquid/solid separation.

o

Second stage: Leach the solids from the first stage at 90-95°C for 2 hours.[6]
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o Maintain the oxidation potential (Eh) of the solution at a minimum of 900 mV, and
preferably between 1050-1150 mV, through the addition of an oxidant.[6]

o Solid-Liquid Separation: After the second stage, separate the pregnant leach solution from
the solid residue.

o Gold Recovery: Recover the dissolved gold from the pregnant solution using methods such
as solvent extraction or adsorption on activated carbon.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the chemical
reaction pathways for each leaching agent and the general experimental workflows.

Gold Leaching Reaction Pathways
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Caption: Chemical reaction pathways for gold dissolution by different leaching agents.
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General Experimental Workflow for Gold Leaching
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Caption: A generalized experimental workflow for the hydrometallurgical extraction of gold.

Conclusion
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The choice of a gold leaching agent is a complex decision that requires a thorough evaluation
of efficacy, cost, environmental impact, and the specific characteristics of the source material.
While potassium cyanide has long been the industry standard, the development of less toxic
and, in some cases, more efficient alternatives like thiosulfate and glycine, offers promising
avenues for more sustainable gold extraction. The thiosulfate-glycine hybrid system, in
particular, demonstrates the potential for achieving high gold recovery in significantly shorter
leaching times compared to traditional cyanidation. Chloride leaching also presents a viable
option, especially for refractory ores. Continued research and optimization of these alternative
methods are crucial for the future of environmentally responsible gold production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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